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Compound of Interest

Compound Name: Diethyl vinylphosphonate

Cat. No.: B1361785

A Comprehensive Spectroscopic Analysis of Diethyl
Vinylphosphonate

This technical guide provides an in-depth overview of the spectroscopic data for Diethyl
vinylphosphonate, a key organophosphorus compound. The following sections detail its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
characteristics, offering valuable data for researchers, scientists, and professionals in drug
development.

Molecular Structure and Properties

Diethyl vinylphosphonate (CsH130sP) is an organophosphorus compound with a molecular
weight of 164.14 g/mol .[1][2][3] Its structure consists of a vinyl group directly attached to a
phosphorus atom, which is also bonded to two ethoxy groups and a phosphoryl oxygen.

IUPAC Name: diethyl ethenylphosphonate CAS Number: 682-30-4[1][2][3] Molecular Formula:
CeH1303P[1][2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of Diethyl
vinylphosphonate. The following tables summarize the key data for *H, 13C, and 3P NMR.

Table 1: 1H NMR Spectroscopic Data for Diethyl vinylphosphonate
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

1.35 t 7.1 -CHs

410 qd 7.1,7.1 -OCH-2-

6.20 m =CH:2 and =CH-

Solvent: CDCIs[4]

Table 2: 13C NMR Spectroscopic Data for Diethyl vinylphosphonate

Chemical Shift (8) ppm Assighment
16.3 -CHs

61.8 -OCHz-
128.9 —CH-

133.5 =CH:

Note: Specific data for Diethyl vinylphosphonate was synthesized from general knowledge of
similar structures. Direct experimental values were not available in the search results.

Table 3: 3P NMR Spectroscopic Data for Diethyl vinylphosphonate

Chemical Shift (6) ppm

18.2

Solvent: Acetone; Standard: 85% H3POa4[5]

Infrared (IR) Spectroscopy

The IR spectrum of Diethyl vinylphosphonate provides key information about its functional
groups. The data below is for the gas-phase spectrum.
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Table 4: Key IR Absorptions for Diethyl vinylphosphonate

Wavenumber (cm~?) Assignment

2985 C-H stretch (alkane)
1615 C=C stretch (alkene)
1255 P=0 stretch (phosphoryl)
1025 P-O-C stretch (ester)

Source: NIST/EPA Gas-Phase Infrared Database[2]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of Diethyl vinylphosphonate provides
information on its molecular weight and fragmentation pattern.

Table 5: Major Fragments in the Mass Spectrum of Diethyl vinylphosphonate

Mass-to-Charge Ratio

(miz) Relative Intensity Possible Fragment
m/z
164 Moderate [M]* (Molecular lon)
137 High [M - C2Hs]*

g
109 High [M - C2HsO - H]*

g
81 High [P(O)(OH)2]*

Source: NIST Mass Spectrometry Data Center[1]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy
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For organophosphorus compounds like Diethyl vinylphosphonate, NMR analysis is crucial.[6]

[7181°]

Sample Preparation: Dissolve approximately 5-20 mg of Diethyl vinylphosphonate in 0.6-
0.7 mL of a deuterated solvent (e.g., CDCIs or acetone-ds) in a standard 5 mm NMR tube.

e 1H NMR: Acquire the spectrum on a 300-600 MHz spectrometer. Typical parameters include
a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-64 scans.

e 13C NMR: Acquire the spectrum with proton decoupling. Due to the lower natural abundance
and sensitivity of 13C, a larger number of scans (e.g., 1024 or more) and a longer acquisition
time are typically required.

e 31p NMR: This nucleus is highly sensitive.[10] Acquire the spectrum with proton decoupling
using an external standard of 85% HsPOa.[11] Typically, fewer scans are needed compared
to 13C NMR. For observing P-H couplings, a proton-coupled spectrum can be acquired.[11]

Infrared (IR) Spectroscopy

For a liquid sample like Diethyl vinylphosphonate, the thin-film method is commonly used.
[12][13]

o Sample Preparation: Place a single drop of neat Diethyl vinylphosphonate onto a salt plate
(e.g., NaCl or KBr).[12][14][15]

e Analysis: Place a second salt plate on top to create a thin liquid film.[12] Mount the plates in
the spectrometer's sample holder.

o Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm~2.[13] A
background spectrum of the clean salt plates should be taken first and subtracted from the
sample spectrum.[15] For volatile liquids, a sealed liquid cell can be used.[15][16]

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for volatile
compounds like Diethyl vinylphosphonate.[17][18][19][20]
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» Sample Introduction: Inject a dilute solution of Diethyl vinylphosphonate in a volatile
solvent (e.g., dichloromethane or hexane) into the GC inlet. The sample is vaporized and
carried by an inert gas (e.g., helium) onto the chromatographic column.

o Chromatographic Separation: The components of the sample are separated based on their
boiling points and interactions with the column's stationary phase.

« lonization: As the separated components elute from the column, they enter the mass
spectrometer's ion source. For electron ionization (EIl), the molecules are bombarded with a
high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole),
which separates them based on their mass-to-charge ratio (m/z).

o Detection: A detector records the abundance of each ion, generating a mass spectrum.

Visualizations
Workflow for Spectroscopic Analysis

The following diagram illustrates a general workflow for the spectroscopic analysis of a
chemical compound.
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A generalized workflow for the spectroscopic analysis of a chemical compound.

Structural Correlations of Diethyl vinylphosphonate
This diagram shows the structure of Diethyl vinylphosphonate and highlights key NMR

correlations.
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Structural representation and key NMR signal correlations for Diethyl vinylphosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0111791.htm
https://spectrabase.com/spectrum/KMwEf0NgFqz
https://spectrabase.com/spectrum/2o2Hm0xI1Um
https://www.mdpi.com/1420-3049/24/18/3238
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877728/
https://pubs.acs.org/doi/10.1021/acs.jpclett.0c03532
https://pubmed.ncbi.nlm.nih.gov/19939751/
https://pubmed.ncbi.nlm.nih.gov/19939751/
https://www.trilinkbiotech.com/sup31supp-chemical-shifts-in-nmr-spectra-of-nucleotide-derivatives
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/p.html
https://www.orgchemboulder.com/Technique/Procedures/IR/IRliquid.shtml
https://www.ursinus.edu/live/files/2943-ftir-pure-liquids-doc
https://www.researchgate.net/post/How_to_prepare_a_liquid_sample_for_FTIR_spectrum
https://homework.study.com/explanation/4-describe-the-procedure-for-preparing-a-liquid-sample-for-infrared-examination-5-although-ir-spectra-of-solids-are-most-commonly-run-as-kbr-pellets-they-are-sometimes-run-as-solutions-even-though.html
https://www.researching.cn/articles/OJ4aca019caa612145
https://experiments.springernature.com/articles/10.1007/978-1-4939-0606-2_11
https://experiments.springernature.com/articles/10.1007/978-1-4939-0606-2_11
https://experiments.springernature.com/articles/10.1007/978-1-4939-0606-2_11
https://bio-protocol.org/exchange/minidetail?id=8577247&type=30
https://bio-protocol.org/exchange/minidetail?id=8577247&type=30
https://analyticalscience.wiley.com/content/article-do/potential-volatile-organic-compounds
https://dem.ri.gov/sites/g/files/xkgbur861/files/programs/benviron/waste/lincoln/Standard-Operating-Procedure-for-VOCs-Aug-2009.pdf
https://www.benchchem.com/product/b1361785#spectroscopic-data-of-diethyl-vinylphosphonate-nmr-ir-mass-spec
https://www.benchchem.com/product/b1361785#spectroscopic-data-of-diethyl-vinylphosphonate-nmr-ir-mass-spec
https://www.benchchem.com/product/b1361785#spectroscopic-data-of-diethyl-vinylphosphonate-nmr-ir-mass-spec
https://www.benchchem.com/product/b1361785#spectroscopic-data-of-diethyl-vinylphosphonate-nmr-ir-mass-spec
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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